Cas no 89433-47-6 (N-Isobutyl-2-piperazin-1-ylacetamide)

• Product Name: N-Isobutyl-2-piperazin-1-ylacetamide
• CAS No: 89433-47-6
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• MDL: MFCD07841688
• CID: 601053
• PubChem ID: 8902198
• Update Time: 2025-04-19

N-Isobutyl-2-piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Isobutyl-2-(piperazin-1-yl)acetamide
• 1-Piperazineacetamide, N-(2-methylpropyl)-
• N-Isobutyl-2-piperazin-1-ylacetamide
• N-isobutyl-2-piperazin-1-ylacetamide, AldrichCPR
• N-(2-methylpropyl)-2-(piperazin-1-yl)acetamide
• N-(2-methylpropyl)-2-piperazin-1-ylacetamide
• DTXSID60429273
• MFCD07841688
• AKOS000264326
• LS-02523
• Z164670586
• EN300-23644
• 89433-47-6

• MDL： MFCD07841688
• Inchi： 1S/C10H21N3O/c1-9(2)7-12-10(14)8-13-5-3-11-4-6-13/h9,11H,3-8H2,1-2H3,(H,12,14)
• InChI Key： KZOJMUSNCXUPRF-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NCC(C)C

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 50-52 °C
• Boiling Point: 363.5±27.0 °C at 760 mmHg
• Flash Point: 173.6±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Isobutyl-2-piperazin-1-ylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)